molecular formula C5H8ClNO B6170445 2-oxa-3-azabicyclo[2.2.1]hept-5-ene hydrochloride CAS No. 78607-52-0

2-oxa-3-azabicyclo[2.2.1]hept-5-ene hydrochloride

Cat. No. B6170445
CAS RN: 78607-52-0
M. Wt: 133.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-oxa-3-azabicyclo[2.2.1]hept-5-ene hydrochloride” is a chemical compound with the molecular weight of 133.58 . It is also referred to as “vince lactam” and is a versatile intermediate in the synthesis of carbocyclic nucleosides .


Synthesis Analysis

The compound can be prepared from cyclopentadiene and chloronitroso cyclohexane in ethanol . A process for the preparation of enantiomerically enriched (1S,4R)-2-oxa-3-azabicyclo[2.2.1]hept-5-enes has been described in a patent .


Molecular Structure Analysis

The InChI code for the compound is 1S/C5H7NO.ClH/c1-2-5-3-4(1)6-7-5;/h1-2,4-6H,3H2;1H . This indicates that the compound consists of a bicyclic structure with oxygen and nitrogen atoms .


Chemical Reactions Analysis

The compound has been used in the synthesis of oxygenated 2-azabicyclo[2.2.1]heptanes via a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates .


Physical And Chemical Properties Analysis

The compound is a solid with a melting point of 82-85°C .

Mechanism of Action

The compound has been shown to be an excellent ion uptake system . Mass spectrometric doping studies with lithium, sodium, potassium, and silver ions show a clear preference for lithium complexation .

Safety and Hazards

The compound is classified under GHS07 for safety . The safety information suggests wearing personal protective equipment/face protection, ensuring adequate ventilation, avoiding getting the compound in eyes, on skin, or on clothing, avoiding ingestion and inhalation, and avoiding dust formation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxa-3-azabicyclo[2.2.1]hept-5-ene hydrochloride involves the cyclization of a precursor compound containing a nitrogen and oxygen atom in a ring structure. The cyclization reaction is carried out in the presence of a suitable acid catalyst to form the desired product.", "Starting Materials": [ "2-aminoethanol", "2-chloroacetaldehyde", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: 2-aminoethanol is reacted with 2-chloroacetaldehyde in ethanol to form the precursor compound 2-(2-hydroxyethyl)-1,3-oxazolidine.", "Step 2: The precursor compound is dissolved in hydrochloric acid and heated to induce cyclization. The reaction mixture is then cooled and neutralized with sodium hydroxide to form the hydrochloride salt of 2-oxa-3-azabicyclo[2.2.1]hept-5-ene.", "Step 3: The product is isolated by filtration and washed with water and ethanol to obtain the final product as a white crystalline solid." ] }

CAS RN

78607-52-0

Product Name

2-oxa-3-azabicyclo[2.2.1]hept-5-ene hydrochloride

Molecular Formula

C5H8ClNO

Molecular Weight

133.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.